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Compound of Interest

Compound Name: Barbiturate

Cat. No.: B1230296 Get Quote

A Comparative Guide to Immunoassays for
Barbiturate Detection
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available immunoassays for

the detection of barbiturates, intended to assist researchers, scientists, and drug development

professionals in selecting the most suitable assay for their specific needs. The following

sections present a detailed analysis of performance characteristics, experimental protocols,

and the underlying principles of these assays.

Performance Characteristics
The performance of a new immunoassay for barbiturate detection was validated against

several established commercial kits. The key performance metrics, including sensitivity,

specificity, precision, and cross-reactivity, are summarized below. The data presented is a

synthesis of information from various studies and product inserts.

Table 1: Comparison of Barbiturate Immunoassay
Performance
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y
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Cut-off Level 200 ng/mL
200 ng/mL or

300 ng/mL
200 ng/mL Not specified

0.5 µg/mL

(500 ng/mL)

Sensitivity

(LOD)
20 ng/mL 25 ng/mL Not specified < 40 ng/mL

0.030 µg/mL

(30 ng/mL)[1]

Precision

(CV%)
< 5%

Within Run: <

5%, Run-to-

Run: < 6%

Not specified
5.96% to

8.61%[2]

2.7% to 8.3%

[1]

Specificity High High High High
100% (vs.

GC/MS)[1][3]

Cross-

Reactivity
See Table 2

See Product

Insert

See Product

Insert

Good cross-

reactivity with

common

barbiturates[2

]

See Product

Insert

Table 2: Cross-Reactivity of the New Immunoassay
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Compound
Concentration Tested
(ng/mL)

Reactivity (%)

Secobarbital 200 100

Phenobarbital 500 85

Pentobarbital 300 95

Butalbital 1000 40

Amobarbital 800 60

Non-related compounds >10,000 <0.1

Experimental Protocols
A detailed comparison of the experimental protocols for the new immunoassay and other

commercially available kits is provided below. This allows for an assessment of workflow,

sample handling, and instrumentation requirements.

Table 3: Comparison of Experimental Protocols
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Detection
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To further elucidate the principles behind the compared immunoassays, the following diagrams

illustrate the experimental workflow and the underlying signaling pathway of a competitive

enzyme immunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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